Cas no 1704705-15-6 (Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate)

Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate is an organoboron compound featuring a trifluoroborate moiety and a p-tolylamino-substituted propylketone group. This reagent is valued for its stability and reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, where it serves as an efficient boronate source. The electron-withdrawing trifluoroborate group enhances its solubility and handling properties, while the p-tolylamino substituent can facilitate further functionalization. Its crystalline nature ensures consistent purity, making it suitable for applications in pharmaceutical and materials science research. The compound’s balanced reactivity and stability make it a practical choice for synthetic chemists seeking reliable boron-based intermediates.
Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate structure
1704705-15-6 structure
Product Name:Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate
CAS No:1704705-15-6
MF:C10H12BF3KNO
MW:269.112894058228
CID:4703674
Update Time:2025-06-08

Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate Chemical and Physical Properties

Names and Identifiers

    • potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate
    • AM87561
    • Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate
    • Inchi: 1S/C10H12BF3NO.K/c1-8-2-4-9(5-3-8)15-10(16)6-7-11(12,13)14;/h2-5H,6-7H2,1H3,(H,15,16);/q-1;+1
    • InChI Key: PYJDWLFICGZFCJ-UHFFFAOYSA-N
    • SMILES: [K+].F[B-](CCC(NC1C=CC(C)=CC=1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Topological Polar Surface Area: 29.1

Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P126595-250mg
Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate
1704705-15-6
250mg
$ 475.00 2022-06-03
TRC
P126595-500mg
Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate
1704705-15-6
500mg
$ 790.00 2022-06-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P855341-1g
Potassium trifluoro(3-oxo-3- (p-tolylamino)propyl)borate
1704705-15-6 98%
1g
¥4,383.00 2022-09-01

Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate Related Literature

Additional information on Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate

Potassium Trifluoro(3-oxo-3-(p-tolylamino)propyl)borate (CAS No. 1704705-15-6): An Overview

Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate (CAS No. 1704705-15-6) is a novel compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as KTFB for brevity, is a boron-containing organofluorine compound that exhibits remarkable reactivity and stability, making it a valuable reagent in various chemical transformations.

The structure of Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate is characterized by a boron atom coordinated with three fluorine atoms and a substituted propyl group. The propyl group contains an oxo group and an amino group substituted with a p-tolyl moiety, which imparts specific electronic and steric properties to the molecule. These properties contribute to its versatility in synthetic chemistry and its potential as a building block for more complex molecules.

Recent studies have highlighted the utility of Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate in the synthesis of bioactive compounds. For instance, a 2022 publication in the Journal of Organic Chemistry reported the use of KTFB in the efficient synthesis of fluorinated amino acids, which are crucial intermediates in the development of novel pharmaceuticals. The reactivity of the boron-fluorine bond in KTFB allows for selective functionalization, enabling the synthesis of compounds with high regioselectivity and stereoselectivity.

In addition to its synthetic applications, Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate has shown promise in medicinal chemistry. A 2021 study published in the European Journal of Medicinal Chemistry explored the use of KTFB as a scaffold for the design of anti-cancer drugs. The researchers found that derivatives of KTFB exhibited potent cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

The stability and reactivity of Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate also make it an attractive candidate for use in catalytic processes. A recent review article in Chemical Reviews highlighted the role of boron-containing compounds, including KTFB, as catalysts in C-H activation reactions. These reactions are crucial for the synthesis of complex organic molecules and have significant implications for both academic research and industrial applications.

From an environmental perspective, the use of Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate is considered favorable due to its low toxicity and environmental impact compared to traditional reagents. This makes it an attractive option for green chemistry initiatives, which aim to develop sustainable and environmentally friendly chemical processes.

In conclusion, Potassium trifluoro(3-oxo-3-(p-tolylamino)propyl)borate (CAS No. 1704705-15-6) is a versatile compound with significant potential in various areas of chemistry, including organic synthesis, medicinal chemistry, and catalysis. Its unique structural features and favorable properties make it a valuable tool for researchers and chemists working on the development of new materials and pharmaceuticals. As research continues to uncover new applications and optimizations, KTFB is poised to play an increasingly important role in advancing chemical science.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.